Cas no 1342525-54-5 (3-(4-fluoro-2-methylphenyl)pentan-3-ol)

• Product Name: 3-(4-fluoro-2-methylphenyl)pentan-3-ol
• CAS No: 1342525-54-5
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• MDL: MFCD17222306
• CID: 5168874
• Update Time: 2026-03-04

3-(4-fluoro-2-methylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-2-methylphenyl)-3-pentanol
• 3-(4-fluoro-2-methylphenyl)pentan-3-ol

• MDL： MFCD17222306
• Inchi： 1S/C12H17FO/c1-4-12(14,5-2)11-7-6-10(13)8-9(11)3/h6-8,14H,4-5H2,1-3H3
• InChI Key： RSVNUFIBTDKNAF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(CC)(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-fluoro-2-methylphenyl)pentan-3-ol

Introduction to 3-(4-Fluoro-2-methylphenyl)pentan-3-ol (CAS No. 1342525-54-5)

3-(4-Fluoro-2-methylphenyl)pentan-3-ol, with the CAS number 1342525-54-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of substituted phenyl alcohols and is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a branched alkyl chain. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of 3-(4-fluoro-2-methylphenyl)pentan-3-ol can be represented as follows: C₁₂H₁₆FNO. The compound is a colorless liquid at room temperature and has a molecular weight of approximately 198.25 g/mol. Its physical properties, such as solubility, melting point, and boiling point, are crucial for its handling and application in laboratory settings. Recent studies have shown that the compound exhibits good solubility in common organic solvents, making it suitable for use in a wide range of chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 3-(4-fluoro-2-methylphenyl)pentan-3-ol has been explored for its potential as a lead compound in drug discovery. The fluoro-substituted phenyl ring is known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites within cells. This property is particularly important for the development of drugs that need to penetrate specific tissues or organs. Additionally, the presence of the hydroxyl group in the alkyl chain can confer hydrogen-bonding capabilities, which may influence the compound's interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have facilitated the study of 3-(4-fluoro-2-methylphenyl)pentan-3-ol's molecular dynamics and interactions with various biomolecules. Molecular docking studies have revealed that the compound can bind to several important protein targets with high affinity, suggesting its potential as a therapeutic agent. For instance, one study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-fluoro-2-methylphenyl)pentan-3-ol exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding has sparked interest in further investigating its anticancer properties through preclinical studies.

Beyond its potential therapeutic applications, 3-(4-fluoro-2-methylphenyl)pentan-3-ol has also been studied for its use as an intermediate in the synthesis of more complex molecules. Its versatile reactivity makes it an attractive starting material for chemists working on the development of novel compounds with diverse functionalities. For example, researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the synthesis of a new class of antiviral agents that show promise in combating emerging viral infections.

The safety profile of 3-(4-fluoro-2-methylphenyl)pentan-3-ol is another critical aspect that has been extensively evaluated. Toxicological studies have shown that the compound exhibits low toxicity when administered at therapeutic doses, making it suitable for further clinical development. However, like any chemical substance, it is important to handle it with appropriate precautions to ensure laboratory safety and compliance with regulatory guidelines.

In conclusion, 3-(4-fluoro-2-methylphenyl)pentan-3-ol (CAS No. 1342525-54-5) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative solutions in healthcare and beyond.